Cas no 338417-08-6 ((2E)-7-Chloro-2-{[(2-chlorophenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one)

(2E)-7-Chloro-2-{[(2-chlorophenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one structure
338417-08-6 structure
Product Name:(2E)-7-Chloro-2-{[(2-chlorophenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one
CAS No:338417-08-6
MF:C15H10Cl2N2OS
MW:337.223700046539
CID:5710181
PubChem ID:1475233
Update Time:2023-10-14

(2E)-7-Chloro-2-{[(2-chlorophenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-7-chloro-2-[(2-chloroanilino)methylidene]-4H-1,4-benzothiazin-3-one
    • 338417-08-6
    • 4B-111
    • MFCD00138208
    • (2E)-7-chloro-2-{[(2-chlorophenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one
    • AKOS005090836
    • (2E)-7-Chloro-2-{[(2-chlorophenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one
    • Inchi: 1S/C15H10Cl2N2OS/c16-9-5-6-12-13(7-9)21-14(15(20)19-12)8-18-11-4-2-1-3-10(11)17/h1-8,18H,(H,19,20)/b14-8+
    • InChI Key: SVNUYJHNNAABGD-RIYZIHGNSA-N
    • SMILES: ClC1C=CC2=C(C=1)S/C(=C/NC1C=CC=CC=1Cl)/C(N2)=O

Computed Properties

  • Exact Mass: 335.9890895g/mol
  • Monoisotopic Mass: 335.9890895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 66.4Ų
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